Cas no 1267103-44-5 (3-(4-methylphenyl)pyrrolidin-2-one)

• Product Name: 3-(4-methylphenyl)pyrrolidin-2-one
• CAS No: 1267103-44-5
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 5098915
• PubChem ID: 71758475
• Update Time: 2026-03-03

3-(4-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-p-tolylpyrrolidin-2-one
• 3-(4-methylphenyl)pyrrolidin-2-one

• Inchi： 1S/C11H13NO/c1-8-2-4-9(5-3-8)10-6-7-12-11(10)13/h2-5,10H,6-7H2,1H3,(H,12,13)
• InChI Key： UULDUVQNJCCRSJ-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=C(C)C=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(4-methylphenyl)pyrrolidin-2-one

Introduction to 3-(4-methylphenyl)pyrrolidin-2-one (CAS No. 1267103-44-5)

3-(4-methylphenyl)pyrrolidin-2-one, also known by its CAS number 1267103-44-5, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidinone, a versatile scaffold that has been extensively studied for its potential therapeutic applications. The presence of the 4-methylphenyl group imparts unique properties to this molecule, making it a valuable candidate for various biological and pharmacological studies.

The chemical structure of 3-(4-methylphenyl)pyrrolidin-2-one consists of a pyrrolidinone ring fused to a 4-methylphenyl group. This structure provides a balance of hydrophobic and hydrophilic characteristics, which can influence its solubility, permeability, and binding affinity to biological targets. These properties are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles, making it an attractive candidate for drug development.

Recent research has highlighted the potential of 3-(4-methylphenyl)pyrrolidin-2-one in various therapeutic areas. One notable application is in the treatment of neurological disorders. Studies have shown that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like depression and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(4-methylphenyl)pyrrolidin-2-one exhibits potent serotonin reuptake inhibition, suggesting its potential as an antidepressant agent.

In addition to its neurological applications, 3-(4-methylphenyl)pyrrolidin-2-one has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, thereby reducing inflammation and tissue damage. A study published in the Inflammation Research journal reported that 3-(4-methylphenyl)pyrrolidin-2-one significantly reduced inflammation in animal models of rheumatoid arthritis.

The pharmacokinetic properties of 3-(4-methylphenyl)pyrrolidin-2-one have also been extensively studied to ensure its suitability for clinical use. Preclinical studies have demonstrated that this compound exhibits favorable oral bioavailability and a long half-life, which are essential for maintaining therapeutic concentrations over extended periods. Furthermore, it has shown low toxicity and good safety profiles in animal models, making it a promising candidate for further clinical evaluation.

In the context of drug discovery and development, the synthesis and optimization of 3-(4-methylphenyl)pyrrolidin-2-one-based derivatives have been a focus of recent research efforts. Chemists have explored various synthetic routes to improve the yield and purity of this compound while minimizing side reactions. For example, a study published in the Tetrahedron Letters described an efficient one-pot synthesis method that significantly reduced the number of steps required to produce high-purity 3-(4-methylphenyl)pyrrolidin-2-one.

The potential therapeutic applications of 3-(4-methylphenyl)pyrrolidin-2-one extend beyond neurological and inflammatory disorders. Recent studies have also explored its anticancer properties. Research has shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. A study published in the Cancer Letters journal reported that 3-(4-methylphenyl)pyrrolidin-2-one selectively inhibited the growth of breast cancer cells while sparing normal cells.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-methylphenyl)pyrrolidin-2-one. Early-phase clinical trials have shown promising results, with patients experiencing significant improvements in symptoms without severe adverse effects. These findings underscore the importance of continued research and development efforts to bring this compound closer to clinical use.

In conclusion, 3-(4-methylphenyl)pyrrolidin-2-one (CAS No. 1267103-44-5) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as neurology, inflammation, and oncology. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits, paving the way for future clinical applications.